Cas no 3251-56-7 (4-Nitroguaiacol)

4-Nitroguaiacol Properties

Names and Identifiers

• 2-Methoxy-4-nitrophenol
• 4-Nitroguaiacol
• 2-methoxy-4-nitro-phenol
• 3-Nitro-6-hydroxyanisole
• 4-Hydroxy-3-methoxynitrobenzene
• 4-nitro-2-methoxyphenol
• Guaiacol,4-nitro
• Mononitro guaiacol
• o-Methoxy-p-nitrophenol
• Phenol,2-methoxy-4-nitro
• Phenol,o-methoxy-p-nitro
• +Expand

• MDL： MFCD00012143
• InChIKey： IZLVFLOBTPURLP-UHFFFAOYSA-N
• Inchi： 1S/C7H7NO4/c1-12-7-4-5(8(10)11)2-3-6(7)9/h2-4,9H,1H3
• SMILES： COC1C=C([N+]([O-])=O)C=CC=1O

Computed Properties

• Exact Mass: 169.03800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 169.038
• Heavy Atom Count: 12
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 75.3A^2

Experimental Properties

• LogP: 1.83220
• PSA: 75.28000
• Refractive Index: 1.5500 (estimate)
• Water Partition Coefficient: Insoluble
• Boiling Point: 335.2℃ at 760 mmHg
• Melting Point: 101.0 to 105.0 deg-C
• Flash Point: 156.5℃
• Color/Form: Yellow powder
• Solubility: Insoluble in water
• Density: 1.4523 (rough estimate)

4-Nitroguaiacol Security Information

• Symbol: GHS07
• RTECS：SL7800000
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： R36/37/38
• Signal Word：Warning

4-Nitroguaiacol Customs Data

• HS CODE：2909500000
• Customs Data：

  China Customs Code:

  2909500000

  Overview:

  2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%